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Compound of Interest

Compound Name: 2-Chloro-4-hydroxynicotinonitrile
CAS No.: 869802-74-4
Cat. No.: B3359643
Get Quote
Introduction

Welcome to the technical support guide for the purification of crude 2-Chloro-4-
hydroxynicotinonitrile. This molecule is a valuable building block in medicinal chemistry and
materials science. However, its purification presents unique challenges, primarily due to its
tautomeric nature and the presence of process-related impurities. This guide provides in-depth
troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve
high purity for your downstream applications.

The primary challenge in handling 2-Chloro-4-hydroxynicotinonitrile is its existence as an
equilibrium mixture of two tautomers: the 4-hydroxypyridine form and the 4-pyridone form. This
equilibrium is sensitive to solvent, pH, and temperature, which can complicate purification and
analysis, often leading to issues like broad peaks in chromatography or difficulty in
crystallization[1].

Tautomeric Equilibrium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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